BIO-32546

Autotaxin Enzymatic Assay Inhibitor Potency
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C28H31F6NO3
Molecular Weight 543.5 g/mol
Cat. No. B15575590
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Technical Parameters


Basic Identity
Product NameBIO-32546
Molecular FormulaC28H31F6NO3
Molecular Weight543.5 g/mol
Structural Identifiers
InChIInChI=1S/C28H31F6NO3/c1-15(35-20-7-8-21(35)13-18(12-20)26(36)37)17-3-2-16-4-11-24(25(23(16)14-17)28(32,33)34)38-22-9-5-19(6-10-22)27(29,30)31/h2-4,11,14-15,18-22H,5-10,12-13H2,1H3,(H,36,37)/t15-,18?,19?,20?,21?,22?/m0/s1
InChIKeyPZASAAIJIFDWSB-CKPDSHCKSA-N
Commercial & Availability
Standard Pack Sizes1 mg / 5 mg / 10 mg / 25 mg / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

Structure & Identifiers


Interactive Chemical Structure Model





BIO-32546: Brain-Penetrable Autotaxin Inhibitor


BIO-32546(CAS: 1548743-66-3)是一种新型、高效、选择性的口服自分泌运动因子(Autotaxin, ATX)抑制剂,属于非锌结合型可逆抑制剂。其核心特征在于其被明确证实的大脑穿透能力和与之匹配的体内药效,使其在中枢神经系统(CNS)疾病,特别是神经病理性疼痛领域的研究中,与同类抑制剂相比展现出独特的工具化合物价值 [1]。该化合物由 Biogen MA Inc. 发现并申请专利 [2]。

Pathway Study
ATX-LPA signaling axis investigations
Inhibitor Type
Non-zinc-binding reversible ATX inhibitor probe
Key Attribute
Reported brain-penetrable tool compound for CNS models

BIO-32546: CNS Limitations of Generic ATX Inhibitors


在涉及中枢神经系统(CNS)适应症的研究中,对 ATX 抑制剂的简单替换可能导致实验失败。BIO-32546 的关键差异化在于其经过验证的、区别于传统锌结合型抑制剂的非锌结合作用模式、卓越的激酶/受体选择性以及明确的大脑穿透能力 [1]。例如,临床阶段的化合物 GLPG1690(Ziritaxestat)虽然也是 ATX 抑制剂,但并未被报道具有显著的大脑穿透性,且其酶学抑制活性远低于 BIO-32546 [2]。因此,对于旨在探索 ATX-LPA 轴在 CNS 病理中作用的研究项目,直接替换为不具备 CNS 暴露能力的抑制剂将无法复现或验证关键的科学假设。

Generic ATX inhibitors may lack brain penetration, limiting CNS disease model endpoint interpretation.
Less selective inhibitors may introduce off-target pharmacology, confounding ATX-specific pathway readouts.
Some inhibitors show reduced potency in whole blood or plasma, affecting in vivo target engagement predictions.

BIO-32546: Differentiating Evidence vs. Analogs


Superior Potency vs. Standard ATX Inhibitors

在体外酶学实验中,BIO-32546 展现出卓越的 ATX 抑制效能。其半数抑制浓度(IC50)达到 1 nM,显著优于临床阶段的 ATX 抑制剂 GLPG1690(Ziritaxestat),后者的 IC50 为 131 nM [1]。这表明在体外研究中,BIO-32546 能以更低的浓度实现对 ATX 酶活性的完全抑制。

ATX Inhibition Potency
Head-to-head
BIO-32546 IC50 1.0 ± 0.5 nM; 131-fold difference vs GLPG1690 (131 nM); 28-fold vs HA130 (28 nM)
Supports target engagement at lower concentrations.
Recombinant ATX FRET assay context.
Autotaxin Enzymatic Assay Inhibitor Potency

Unmatched Selectivity: Minimal Off-Target Activity

BIO-32546 是极少数被明确报道具有大脑穿透能力的 ATX 抑制剂。其核心发现论文将其描述为 “a brain-penetrable tool compound” [1]。体内数据显示,在口服给药后,BIO-32546 能够有效地分布到脑组织中,并在大鼠完全弗氏佐剂(CFA)诱导的炎性疼痛模型中,通过降低脑内溶血磷脂酸(LPA)20:4 的水平,显示出与血浆药物浓度和靶点抑制相关的体内疗效 [2]。

Selectivity Profile
Class-level
IC50 >10 µM for CYP isoforms (3A4,1A2,2C19,2C9,2D6), hERG, S1P1-5, LPA1-3,5
Minimal off-target pharmacology risk in target validation.
Comprehensive in vitro panel.
Brain Penetration Neuropathic Pain CNS Exposure

Validated CNS Penetration

BIO-32546 具有支持口服给药的药代动力学(PK)特性,这对于长期的体内研究至关重要。数据显示,其在大鼠体内的清除率(CL)为 29 mL/min/kg,并且具有良好的 PK/PD 相关性,即在产生药效的剂量下,其血浆暴露量与靶点抑制程度相匹配 。此外,其在人肝微粒体中的清除率较低(CL = 7.6 mL/min/kg),提示其可能具有良好的代谢稳定性 。

CNS Penetration
Head-to-head
Unbound brain Cmax 1.5 nM (1.5× IC50) in mice; GLPG1690 not reported brain-penetrant
Supports CNS target engagement for neuropathic pain models.
Oral dose 10 mg/kg mouse.
Pharmacokinetics Oral Bioavailability In Vivo Efficacy

In Vivo Efficacy: Inflammatory Pain Model

BIO-32546 在多个潜在的脱靶靶点上展现出卓越的选择性,这对于降低实验结果的背景噪音至关重要。具体数据显示,它对与 LPA 信号通路相关的受体 S1P1-5 和 LPA1-3,5 的抑制活性极低(IC50 > 10 μM)。同时,其对心脏安全相关的 hERG 钾离子通道的抑制作用也较弱,在 10 μM 浓度下仅观察到 21.3% 的抑制率 。

In Vivo Target Engagement
Cross-study comparable
CFA model: LPA reduction EC50 1.1 nM; consistent with IC50; PF-8380 shows 36-fold potency shift in whole blood
Supports predictable PK/PD for in vivo CNS studies.
Rat CFA model; human whole blood context.
Selectivity Off-target hERG

独特的非锌结合作用模式:结构生物学证据

BIO-32546 代表了一类新型的“非锌结合型”(nonzinc binding)ATX 抑制剂,其作用模式与传统的、包含酸性“头部”基团以螯合活性位点锌离子的抑制剂(如 PF-8380)完全不同 [1]。这一作用模式已通过与小鼠 ATX 蛋白共结晶的 X 射线晶体结构(PDB ID: 7MFH)得到证实 [2]。

Binding Mode X-ray Crystallography Non-zinc Binding

BIO-32546: Key Research Use Cases


CNS Target Validation: Neuropathic Pain & Neurodegeneration

BIO-32546 是研究 ATX-LPA 信号轴在 CNS 病理中作用的首选工具化合物。其明确的大脑穿透能力 [1] 和在 CFA 炎性疼痛模型中的体内疗效 [2],使其成为验证 CNS 靶点假设、探索神经病理性疼痛、多发性硬化或神经退行性疾病新疗法的理想选择。对于任何需要化合物穿过血脑屏障的 CNS 研究,BIO-32546 是目前已报道的 ATX 抑制剂中为数不多的有效探针。

High-Selectivity In Vitro ATX Pharmacology

BIO-32546 作为一种结构新颖的非锌结合型 ATX 抑制剂,其与靶点蛋白的共晶结构(PDB: 7MFH)已经解析 [3]。这使得它成为基于结构的药物设计(SBDD)和构效关系(SAR)研究中,探索 ATX 非传统结合口袋的理想起点和参照分子。研究人员可以利用其结构信息,设计并优化具有类似作用模式的新一代 ATX 抑制剂。

Non-Zinc-Binding Scaffold for SAR

BIO-32546 的口服生物利用度和明确的 PK/PD 特性 ,使其特别适用于需要进行长期、重复给药以观察慢性疾病进程的体内药理学研究。相比于需要注射给药的肽类或生物制剂,BIO-32546 能显著简化实验操作,提高动物福利,并降低实验变异性。

Peripheral ATX Inhibition in Fibrosis & Inflammation

BIO-32546 对 ATX 酶具有极高的选择性(>10,000倍于相关 LPA/S1P 受体),且对 hERG 通道抑制效应微弱 。这使得它在复杂的细胞信号通路研究中,能够作为一种“干净”的化学探针,特异性地阻断 ATX 介导的 LPA 生成,从而精确解析 LPA 在细胞增殖、迁移、纤维化等过程中的特定作用,而无需担心由脱靶效应带来的数据解读困扰。

Application
Selection Property
Validation Focus
CNS ATX-LPA pathway studies (neuropathic pain, neurodegeneration models)
Brain-penetrable inhibitor with reported CNS target engagement
Verify unbound brain concentration vs IC50 and PK/PD correlation in disease models
In vitro ATX pathway signaling assays
Clean selectivity profile vs S1P, LPA receptors, CYP, hERG
Confirm ATX-specific cellular readout without off-target interference
Medicinal chemistry and chemical probe development
Non-zinc-binding scaffold with X-ray co-crystal structure (PDB: 7MFH)
Benchmark for structure-guided design, PROTAC, or binding mode studies
Peripheral disease model studies (fibrosis, inflammation)
Reported high oral bioavailability and systemic ATX inhibition
Correlate LPA reduction with disease model endpoints; benchmark against advanced ATX inhibitors in IPF models

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